molecular formula C8H7BrN2S B3183711 4-Bromo-2-methylbenzo[d]thiazol-5-amine CAS No. 1026012-33-8

4-Bromo-2-methylbenzo[d]thiazol-5-amine

Cat. No.: B3183711
CAS No.: 1026012-33-8
M. Wt: 243.13 g/mol
InChI Key: JELKCCNPRMGQID-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Bromo-2-methylbenzo[d]thiazol-5-amine is a heterocyclic aromatic compound featuring a benzothiazole core substituted with a bromine atom at position 4, a methyl group at position 2, and an amine at position 3. This structure imparts unique electronic and steric properties, making it valuable in medicinal chemistry and materials science. The bromine atom enhances electrophilic reactivity, while the methyl group contributes to lipophilicity and metabolic stability. Its applications span drug discovery (e.g., kinase inhibitors ) and dye synthesis .

Properties

CAS No.

1026012-33-8

Molecular Formula

C8H7BrN2S

Molecular Weight

243.13 g/mol

IUPAC Name

4-bromo-2-methyl-1,3-benzothiazol-5-amine

InChI

InChI=1S/C8H7BrN2S/c1-4-11-8-6(12-4)3-2-5(10)7(8)9/h2-3H,10H2,1H3

InChI Key

JELKCCNPRMGQID-UHFFFAOYSA-N

SMILES

CC1=NC2=C(S1)C=CC(=C2Br)N

Canonical SMILES

CC1=NC2=C(S1)C=CC(=C2Br)N

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogs

Table 1: Key Structural and Functional Comparisons

Compound Name Substituents Biological/Functional Role Key Data/Findings Reference ID
4-Bromo-2-methylbenzo[d]thiazol-5-amine 4-Br, 2-CH₃, 5-NH₂ RIPK2 inhibitor scaffold; dye intermediate High affinity in kinase inhibition (~nM IC₅₀)
4-Bromobenzo[d]thiazol-5-amine 4-Br, 5-NH₂ Anti-prion agent EC₅₀ = 2.5 μM in prion-infected cells
5-Bromo-4-methylbenzo[d]thiazol-2-amine 5-Br, 4-CH₃, 2-NH₂ Not explicitly stated Structural analog with altered reactivity
N-(6-bromoquinolin-4-yl)benzo[d]thiazol-5-amine (Compound 10) Benzo[d]thiazol-5-amine linked to bromoquinoline RIPK2 inhibitor precursor Key intermediate for derivatives with IC₅₀ = 5.1 nM
4-(4-Bromophenyl)-1,3-thiazol-2-amine Bromophenyl at thiazole Bifunctional reactive dye Hypsochromic shift (λmax = 480 nm)

Key Observations:

  • Substituent Position Matters : Bromine at position 4 (vs. 5) in benzothiazole enhances kinase inhibition , while bromophenyl groups in thiazoles optimize dye absorption .
  • Methyl Group Impact : The 2-CH₃ group in the target compound improves binding to RIPK2’s hydrophobic back pocket , contrasting with unsubstituted analogs showing lower selectivity.
  • Anti-Prion Activity : Thiazol-2-amines with pyridyl substituents (e.g., compound 67) outperform brominated benzothiazoles in prion inhibition .

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Property 4-Bromo-2-methylbenzo[d]thiazol-5-amine 4-Bromobenzo[d]thiazol-5-amine 5-Bromo-4-methylbenzo[d]thiazol-2-amine
Molecular Formula C₈H₇BrN₂S C₇H₅BrN₂S C₈H₇BrN₂S
Molecular Weight 243.13 g/mol 229.10 g/mol 243.13 g/mol
Boiling Point Not reported Not reported Not reported
Hazard Profile H317 (skin sensitization) H317, H319 (eye irritation) Similar to analogs
Synthetic Yield ~68% (via Suzuki coupling) Varies by route Dependent on boronic acid partners

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.